Cas no 2404-87-7 (3-Phenylthiophene)

3-Phenylthiophene structure
3-Phenylthiophene structure
Product Name:3-Phenylthiophene
CAS No:2404-87-7
MF:C10H8S
MW:160.235521316528
MDL:MFCD00114997
CID:42904
PubChem ID:87575231
Update Time:2025-04-18

3-Phenylthiophene Chemical and Physical Properties

Names and Identifiers

    • 3-phenylthiophene
    • Phenylthiophene
    • 3-(1-naphthyl)thiophene
    • 3-benzylothiofuran
    • 3-phenyl-thiophene
    • 3-Phenylthiophene1000µg
    • 3-thienylbenzene
    • benzothiophene
    • Thiophene,3-phenyl
    • Thiophene, 3-phenyl-
    • ZDQZVKVIYAPRON-UHFFFAOYSA-N
    • NSC229334
    • BIDD:GT0455
    • ZDQZVKVIYAPRON-UHFFFAOYSA-
    • BDBM12366
    • SBB087462
    • FCH1114735
    • VT20255
    • ZB015446
    • 2404-87-7
    • T72133
    • CS-0196398
    • 3-Phenylthiophene, 95%
    • PD119595
    • AI-942/25034734
    • FT-0616355
    • SCHEMBL149952
    • NSC 229334
    • AMY22851
    • MFCD00114997
    • NSC-229334
    • AS-56884
    • P1126
    • A817061
    • DTXSID90178787
    • EINECS 219-297-5
    • AC-4933
    • UNII-HFB27SS2KM
    • HFB27SS2KM
    • InChI=1/C10H8S/c1-2-4-9(5-3-1)10-6-7-11-8-10/h1-8H
    • NS00027546
    • AKOS005067499
    • 95831-29-1
    • CHEMBL386250
    • NORNICOTINE,DL-(RG)
    • DB-046332
    • DTXCID50101278
    • 3-Phenylthiophene
    • MDL: MFCD00114997
    • Inchi: 1S/C10H8S/c1-2-4-9(5-3-1)10-6-7-11-8-10/h1-8H
    • InChI Key: ZDQZVKVIYAPRON-UHFFFAOYSA-N
    • SMILES: S1C=CC(=C1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 160.03500
  • Monoisotopic Mass: 160.034671
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.2
  • Topological Polar Surface Area: 28.2

Experimental Properties

  • Color/Form: Colorless solid
  • Density: 1.111
  • Melting Point: 90.0 to 93.0 deg-C
  • Boiling Point: 256°C(lit.)
  • Flash Point: 65.5 °C
  • Refractive Index: 1.598
  • PSA: 28.24000
  • LogP: 3.41510
  • Solubility: Soluble in ethanol \ ether \ ethyl acetate and other organic solvents
  • Vapor Pressure: 0.1±0.4 mmHg at 25°C

3-Phenylthiophene Security Information

3-Phenylthiophene Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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